(-)-α-Kainic Acid Monohydrate
(-)-α-Kainic Acid Monohydrate
Kainic acid is a natural marine product originally isolated from the red marine alga D. Simplex. It is a potent central nervous system stimulant, and has been developed as the prototype neuroexcitatory amino acid for the induction of seizures in experimental animals, at a typical dose of 10-30 mg/kg in mice. Kainic acid is neuroexcitotoxic and epileptogenic, acting through specific kainate receptors.
Brand Name:
Vulcanchem
CAS No.:
58002-62-3
VCID:
VC0151534
InChI:
InChI=1S/C10H15NO4.H2O/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13;/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15);1H2/t6-,7+,9-;/m0./s1
SMILES:
CC(=C)C1CNC(C1CC(=O)O)C(=O)O.O
Molecular Formula:
C10H17NO5
Molecular Weight:
231.25 g/mol
(-)-α-Kainic Acid Monohydrate
CAS No.: 58002-62-3
Reference Standards
VCID: VC0151534
Molecular Formula: C10H17NO5
Molecular Weight: 231.25 g/mol
| CAS No. | 58002-62-3 |
|---|---|
| Product Name | (-)-α-Kainic Acid Monohydrate |
| Molecular Formula | C10H17NO5 |
| Molecular Weight | 231.25 g/mol |
| IUPAC Name | (2S,3S,4S)-3-(carboxymethyl)-4-prop-1-en-2-ylpyrrolidine-2-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C10H15NO4.H2O/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13;/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15);1H2/t6-,7+,9-;/m0./s1 |
| Standard InChIKey | FZNZRJRSYLQHLT-SLGZUKMRSA-N |
| Isomeric SMILES | CC(=C)[C@H]1CN[C@@H]([C@H]1CC(=O)O)C(=O)O.O |
| SMILES | CC(=C)C1CNC(C1CC(=O)O)C(=O)O.O |
| Canonical SMILES | CC(=C)C1CNC(C1CC(=O)O)C(=O)O.O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Kainic acid is a natural marine product originally isolated from the red marine alga D. Simplex. It is a potent central nervous system stimulant, and has been developed as the prototype neuroexcitatory amino acid for the induction of seizures in experimental animals, at a typical dose of 10-30 mg/kg in mice. Kainic acid is neuroexcitotoxic and epileptogenic, acting through specific kainate receptors. |
| Synonyms | (2S,3S,4S)-2-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic Acid Hydrate; [2S-(2α,3β,4β)]-2-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic Acid Monohydrate |
| PubChem Compound | 11954253 |
| Last Modified | Nov 11 2021 |
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